Cas no 2034240-20-3 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide)

• Product Name: N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide
• CAS No: 2034240-20-3
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5332755
• Update Time: 2025-06-03

N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)oxalamide
• N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]oxamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide

• Inchi： 1S/C23H26N2O6/c26-21(24-13-16-6-7-19-20(12-16)31-15-30-19)22(27)25-14-23(28,17-4-2-1-3-5-17)18-8-10-29-11-9-18/h1-7,12,18,28H,8-11,13-15H2,(H,24,26)(H,25,27)
• InChI Key： STGPTHIFSXSWMG-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C1C=CC=CC=1)(CNC(C(NCC1=CC=C2C(=C1)OCO2)=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 619
• XLogP3: 1.8
• Topological Polar Surface Area: 106

Additional information on N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide

Introduction to N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide (CAS No. 2034240-20-3)

N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide, a compound with the CAS number 2034240-20-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including N-heterocyclic moieties and hydroxyl substituents, makes it a versatile candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular framework of N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide incorporates a benzodioxole ring, which is known for its pharmacological activity and structural stability. This particular scaffold has been widely studied for its role in various biological processes, including neurotransmitter interactions and anti-inflammatory responses. The benzodioxole moiety, often associated with compounds exhibiting anxiolytic and antidepressant properties, suggests that this compound may have similar therapeutic potentials.

In addition to the benzodioxole ring, the compound features a diaminohexane backbone, which provides a stable platform for further derivatization and functionalization. The presence of hydroxyl groups on the side chains enhances the compound's solubility and reactivity, making it an attractive candidate for various biochemical assays. The oxanaphthyl group further contributes to the compound's complexity, offering multiple sites for interaction with biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in drug discovery. N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide aligns well with this trend, as its multifaceted structure allows for numerous possible modifications. These modifications can be tailored to enhance specific pharmacokinetic properties or to target particular biological pathways.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions. The initial steps typically involve the formation of the benzodioxole ring through cyclization reactions, followed by the introduction of the diaminohexane backbone through condensation reactions. The subsequent functionalization steps include the addition of hydroxyl groups and the oxanaphthyl moiety, which are critical for achieving the desired biological activity.

One of the most compelling aspects of N-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-[2-hydroxy-2-(oxan-4-yll)-2 phenylethyl]ethanediamide is its potential as a lead compound in drug development. Its unique structural features make it a promising candidate for further optimization through structure-based drug design (SBDD) or fragment-based drug design (FBDD) approaches. These methodologies leverage computational modeling and high-throughput screening techniques to identify and refine molecules with enhanced therapeutic efficacy.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments suggest that it exhibits moderate affinity for certain neurotransmitter receptors, indicating potential applications in treating neurological disorders. Additionally, its interaction with inflammatory pathways has been observed, which could make it valuable in developing anti-inflammatory agents.

The role of computational chemistry in understanding and optimizing this compound cannot be overstated. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, are being employed to predict how N-[(2H - 1 , 3 - benzodioxol - 5 - yl) methyl] - N' - [ 2 - hydroxy - 2 - ( oxan - 4 - yl) - 2 - phenylethyl] ethanediamide behaves within biological systems. These simulations provide insights into its binding affinity, metabolic stability, and potential side effects.

As research progresses, the synthetic pathways for this compound are expected to be refined further. Techniques such as flow chemistry and continuous manufacturing may offer more efficient ways to produce high-purity samples for both research and clinical purposes. The integration of green chemistry principles into these processes will also be crucial in ensuring sustainable practices within pharmaceutical development.

The broader implications of this research extend beyond individual compounds like N-[(2H - 1 , 3 - benzodioxol - 5 - yl) methyl] - N' - [ 2 - hydroxy - 2 - ( oxan - 4 - yl) - 2 phenylethyl] ethanediamide. They reflect a larger trend toward developing more sophisticated and effective therapeutic agents through interdisciplinary approaches that combine organic chemistry, biochemistry, pharmacology, and computational science.

In conclusion，N-[( H-1 , 3-benzodioxol-5-y )methyl]-N'-[ ][ ] [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [( strong )]]]]]]]]]]]]]]]]]]]]]]]] ] ox y l ) phenylet h y l]ethanediamide (CAS No.
2034240 -20 -3) is a promising entity in modern pharmaceutical research.
Its complex structure，functional diversity，and
potential therapeutic applications make it
a subject of intense interest among scientists.
As further studies elucidate its
pharmacological properties，this
compound is poised to contribute significantly
to future advancements in medicine.
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